Cas no 16850-91-2 (2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-buten-1-yl)-)

• Product Name: 2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-buten-1-yl)-
• CAS No: 16850-91-2
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 187414
• PubChem ID: 620900
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-buten-1-yl)-
• Dehydrogeijerin
• 2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-butenyl)- (9CI)
• Coumarin, 7-methoxy-6-(3-methylcrotonoyl)-(8CI)
• Geijerin, dehydro-
• Pablohopin
• 7-Methoxy-6-(3-methyl-2-butenoyl)-2H-chromen-2-one #
• 16850-91-2
• Coumarin, 7-methoxy-6-(3-methylcrotonoyl)-
• CS-0144120
• starbld0000843
• HY-N8414
• XJDSLGAFRQCARR-UHFFFAOYSA-N
• AKOS040761594
• Coumarin, 7-methoxy-6-(3-methylcrr
• 7-Methoxy-6-(3-methylbut-2-enoyl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 7-methoxy-6-(3-methyl-1-oxo-2-butenyl)-
• 7-methoxy-6-(3-methylbut-2-enoyl)chromen-2-one
• DA-62747

• Inchi： 1S/C15H14O4/c1-9(2)6-12(16)11-7-10-4-5-15(17)19-13(10)8-14(11)18-3/h4-8H,1-3H3
• InChI Key： XJDSLGAFRQCARR-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=C(C(/C=C(\C)/C)=O)C(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 450.0±45.0 °C at 760 mmHg
• Flash Point: 202.1±28.8 °C
• PSA: 52.6
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2H-1-Benzopyran-2-one,7-methoxy-6-(3-methyl-1-oxo-2-buten-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives